methyl 6-acetyl-2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 6-acetyl-2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C26H35N3O6S2/c1-5-7-14-29(15-8-6-2)37(33,34)20-11-9-19(10-12-20)24(31)27-25-23(26(32)35-4)21-13-16-28(18(3)30)17-22(21)36-25/h9-12H,5-8,13-17H2,1-4H3,(H,27,31)
• InChI Key: CVFQISCQOVYMSF-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(=O)C)C(=O)OC
• Molecular Formula: C26H35N3O6S2
• Molecular Weight: 549.7 g/mol

Description

Methyl 6-acetyl-2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate is a useful research compound. Its molecular formula is C26H35N3O6S2 and its molecular weight is 549.7. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Applications

Research on thieno[2,3-c]pyridine derivatives often focuses on their synthesis due to their potential pharmacological properties. A study by R. Faty, M. Youssef, and Ayman M. S. Youssef (2011) described the microwave-assisted synthesis and unusual coupling of novel pyrido[3,2-f][1,4]thiazepines, which are structurally related to the compound . This research highlights the efficiency of microwave irradiation in synthesizing complex thieno[2,3-c]pyridine derivatives, offering better yields in shorter times compared to traditional methods (Faty, Youssef, & Youssef, 2011).

Antitumoral Activities

A study conducted by M. Queiroz et al. (2010) on novel 6-[(hetero)arylamino]thieno[3,2-b]pyridines examined their synthesis and antitumoral activities. This research involved palladium-catalyzed C-N Buchwald-Hartwig coupling, a method potentially relevant to synthesizing the compound due to its complex amine and aromatic systems. The study evaluated the antitumoral activity of these derivatives against various human tumor cell lines, indicating the potential medicinal applications of such compounds (Queiroz et al., 2010).

Fluorescence Studies

Fluorescence studies on thieno[3,2-b]pyridine derivatives, like those conducted by M. S. D. Carvalho et al. (2013), can provide insights into the photophysical properties of similar compounds. These studies are crucial for understanding the behavior of these molecules in biological systems and their potential use in imaging or as therapeutic agents. The research explored the absorption and fluorescence properties of these derivatives in various solvents and their incorporation into lipid membranes, highlighting their potential in drug delivery applications (Carvalho et al., 2013).

Vasodilation Properties

The synthesis of new 3-pyridinecarboxylates with potential vasodilation properties, as explored by A. S. Girgis et al. (2008), provides a framework for investigating the physiological effects of thieno[2,3-c]pyridine derivatives. Such studies are instrumental in discovering new therapeutic agents that can modulate vascular functions, which could be relevant to the compound given its structural complexity (Girgis et al., 2008).